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Compound of Interest

Compound Name: YM-75440

Cat. No.: B15570465

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

YM-75440 is a potent and specific inhibitor of squalene synthase, a critical enzyme in the

cholesterol biosynthesis pathway.[1] By targeting this enzyme, YM-75440 blocks the

conversion of farnesyl pyrophosphate to squalene, which is the first committed step in sterol

biosynthesis. This document provides detailed protocols for the preparation of YM-75440 stock

solutions and outlines its applications in biomedical research.

Mechanism of Action

YM-75440 exerts its inhibitory effect on squalene synthase (EC 2.5.1.21), also known as

farnesyl-diphosphate farnesyltransferase 1 (FDFT1). This enzyme catalyzes the reductive

dimerization of two molecules of farnesyl diphosphate (FPP) to form squalene. This reaction is

a crucial control point in the cholesterol biosynthesis pathway. Inhibition of this step leads to a

reduction in the synthesis of cholesterol and other downstream sterols.
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Quantitative Data for YM-75440

Property Value Source

Molecular Formula C₂₅H₂₆N₂O [1]

Molecular Weight 370.5 g/mol [1]

Appearance Solid powder [1]

Purity >98%

Solubility Soluble in DMSO [1]

Storage Conditions

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of YM-75440

This protocol describes the preparation of a 10 mM stock solution of YM-75440 in dimethyl

sulfoxide (DMSO).

Materials:

YM-75440 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Calibrated micropipettes
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Procedure:

Preparation: Before handling, allow the YM-75440 vial to equilibrate to room temperature for

at least 15-20 minutes to prevent condensation of moisture.

Weighing: Accurately weigh out 3.705 mg of YM-75440 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube or an amber glass vial.

Calculation: To prepare a 10 mM (which is 0.010 mol/L) solution in 1 mL (0.001 L), the

required mass is calculated as follows: Mass (g) = Molarity (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x 370.5 g/mol = 3.705 mg

Dissolving: Add 1 mL of anhydrous DMSO to the vial containing the YM-75440 powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Storage: Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected vial. For

frequent use, small aliquots can be prepared to avoid repeated freeze-thaw cycles.

Application Notes for Using YM-75440 Stock Solution

Working Concentrations: The optimal working concentration of YM-75440 will vary

depending on the specific cell type, assay system, and experimental goals. It is

recommended to perform a dose-response experiment to determine the optimal

concentration for your application. A typical starting range for in vitro studies could be from 1

µM to 50 µM.

Dilution: When preparing working solutions, dilute the 10 mM DMSO stock solution in the

appropriate cell culture medium or assay buffer. It is crucial to ensure that the final

concentration of DMSO in the assay does not exceed a level that affects the experimental

system (typically ≤ 0.5%).

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO as used for the YM-75440 treatment.
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Mandatory Visualizations
Signaling Pathway Diagram
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Caption: Cholesterol biosynthesis pathway highlighting the inhibition of Squalene Synthase by

YM-75440.

Experimental Workflow Diagram
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1. Weigh 3.705 mg
of YM-75440

2. Transfer to
a sterile vial

3. Add 1 mL
of anhydrous DMSO

4. Vortex until
fully dissolved

5. Aliquot for
working stocks

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM YM-75440 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for YM-75440].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570465/docs#application-notes-and-protocols-for-
ym-75440]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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